Cas no 1443351-90-3 (4-Bromo-3-chloro-6-methylbenzhydrol)

• Product Name: 4-Bromo-3-chloro-6-methylbenzhydrol
• CAS No: 1443351-90-3
• MF: C₁₄H₁₂BrClO
• MW: 311.601482391357
• MDL: MFCD12964509
• CID: 5160681
• Update Time: 2026-03-04

4-Bromo-3-chloro-6-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-6-methylbenzhydrol

• MDL： MFCD12964509
• Inchi： 1S/C14H12BrClO/c1-9-7-12(15)13(16)8-11(9)14(17)10-5-3-2-4-6-10/h2-8,14,17H,1H3
• InChI Key： XBAAKPKOHOQSIU-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1)C1=C(C)C=C(Br)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 4-Bromo-3-chloro-6-methylbenzhydrol

Research Brief on 4-Bromo-3-chloro-6-methylbenzhydrol (CAS: 1443351-90-3): Recent Advances and Applications

4-Bromo-3-chloro-6-methylbenzhydrol (CAS: 1443351-90-3) is a halogenated benzhydrol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate. Recent studies have explored its utility in the development of novel bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on its chemical properties, synthetic pathways, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Bromo-3-chloro-6-methylbenzhydrol as a key precursor in the synthesis of BTK (Bruton's tyrosine kinase) inhibitors. Researchers optimized its bromo- and chloro-substituents to enhance binding affinity, achieving a 40% improvement in inhibitory activity compared to earlier analogs. The compound's methyl group was also found to contribute to metabolic stability, addressing a common limitation in kinase inhibitor design.

In antimicrobial research, a team from the University of Cambridge demonstrated the compound's efficacy as a scaffold for quorum-sensing inhibitors. By modifying its benzhydrol core, they developed derivatives that disrupted biofilm formation in Pseudomonas aeruginosa with IC₅₀ values as low as 2.3 µM. This work, published in ACS Infectious Diseases, underscores its potential in combating antibiotic-resistant infections.

Analytical advancements have also been reported, with a novel HPLC-MS method (LOD: 0.1 ng/mL) enabling precise quantification of 4-Bromo-3-chloro-6-methylbenzhydrol in complex matrices. This technique, detailed in a 2024 Analytical Chemistry paper, facilitates pharmacokinetic studies and quality control in API manufacturing.

Despite these promising developments, challenges remain in scaling up its synthesis. A recent Organic Process Research & Development article identified the chloro-bromo exchange reaction as a critical bottleneck, proposing a Pd-catalyzed cross-coupling approach that improved yield from 58% to 82% while reducing heavy metal contamination.

In conclusion, 4-Bromo-3-chloro-6-methylbenzhydrol continues to emerge as a multifaceted building block in drug discovery. Its unique halogenation pattern and modular structure position it as a valuable asset for developing next-generation therapeutics, particularly in oncology and infectious disease research. Future studies should focus on expanding its derivatization strategies and evaluating in vivo efficacy profiles.